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Compound of Interest

4,5-dihydro-1H-imidazole-2-
Compound Name:
sulfonic acid

Cat. No.: B1347617

An In-depth Technical Guide to 4,5-dihydro-1H-
Imidazole-2-sulfonic acid

This technical guide provides a comprehensive overview of the molecular structure, weight,
and key chemical properties of 4,5-dihydro-1H-imidazole-2-sulfonic acid. It is intended for
researchers, scientists, and professionals in the field of drug development who are interested in
the chemical characteristics and potential applications of imidazoline derivatives.

Molecular Structure and Properties

4,5-dihydro-1H-imidazole-2-sulfonic acid, also known as 2-imidazoline-2-sulfonic acid, is a
heterocyclic organic compound. The core of this molecule is a five-membered imidazoline ring,
which is a scaffold of significant interest in medicinal chemistry due to its presence in various
biologically active agents.[1] The sulfonic acid group attached to the second position of this ring
imparts distinct chemical properties that are valuable for further chemical synthesis and
potential biological interactions.

The molecular formula of the compound is CsHsN203S.[2] Its structure is characterized by a
saturated two-carbon bridge between the two nitrogen atoms of the imidazole ring and a
sulfonic acid moiety at the carbon atom positioned between the nitrogens.

Physicochemical Data
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The key physicochemical properties of 4,5-dihydro-1H-imidazole-2-sulfonic acid have been
computationally predicted and are summarized in the table below for easy reference.

Property Value Source
Molecular Weight 150.16 g/mol PubChem|[2]
Molecular Formula C3HeN203S PubChem|[2]
4,5-dihydro-1H-imidazole-2-
IUPAC Name ] ] PubChem[2]
sulfonic acid
CAS Number 64205-92-1 PubChem[2]
Canonical SMILES C1CN=C(N1)S(=0)(=0)O PubChem[2]
InChl=1S/C3H6N203S/c6-
InChl 9(7,8)3-4-1-2-5-3/h1-2H2, PubChem[2]
(H,4,5)(H,6,7,8)
JTRHTNVGGLWMFV-
InChlKey PubChem|[2]
UHFFFAOYSA-N
Topological Polar Surface Area  87.1 A2 PubChem][2]
Hydrogen Bond Donor Count 2 PubChem|[2]
Hydrogen Bond Acceptor
4 PubChem|[2]
Count
XLogP3 -1.6 PubChem|[2]

Experimental Protocols

Detailed experimental protocols for the direct synthesis of 4,5-dihydro-1H-imidazole-2-
sulfonic acid are not readily available in the reviewed scientific literature. However, general
methods for the synthesis of 2-substituted 4,5-dihydro-1H-imidazole derivatives are well-
documented and can provide a foundational approach for its preparation.

A common and convenient method for the synthesis of the imidazoline ring involves the
reaction of nitriles with ethylenediamine.[3] Another established route is the cyclization of N-(2-
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aminoethyl)amides. For the synthesis of derivatives, one protocol involves the reaction of a
starting compound with 2-chloro-4,5-dihydro-1H-imidazole hydrogen sulfate.[1]

A plausible synthetic approach for 4,5-dihydro-1H-imidazole-2-sulfonic acid could involve the
sulfonation of a suitable 2-unsubstituted or 2-halo-substituted 4,5-dihydro-1H-imidazole
precursor, or the cyclization of a precursor already containing the sulfonic acid moiety. The
specific reaction conditions, including solvents, temperature, and catalysts, would require
empirical optimization.

Biological and Pharmaceutical Context

The 4,5-dihydro-1H-imidazole (imidazoline) scaffold is a privileged structure in medicinal
chemistry, appearing in numerous compounds with a wide range of biological activities.[1]
Derivatives of this scaffold have been investigated for their potential as:

Antidepressant agents, acting as a2-adrenoreceptor antagonists and serotonin-selective
reuptake inhibitors.[3]

Antihyperglycemic agents for the treatment of type 2 diabetes.[4]

Central nervous system and cardiovascular agents.[5]

Anticancer, anti-inflammatory, and antimicrobial agents.

While the specific biological activity of 4,5-dihydro-1H-imidazole-2-sulfonic acid is not
extensively documented, its structure suggests it could serve as a valuable building block in the
synthesis of more complex, biologically active molecules. The sulfonic acid group can act as a
pharmacophore or be used to modulate the physicochemical properties, such as solubility, of a
parent compound.

Visualizations

To aid in the understanding of the molecular structure and potential synthetic pathways, the
following diagrams are provided.
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Caption: Molecular graph of 4,5-dihydro-1H-imidazole-2-sulfonic acid.
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Caption: Generalized synthetic workflow for imidazoline derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Activities - PMC [pmc.ncbi.nim.nih.gov]

e 2. 4,5-dihydro-1H-imidazole-2-sulfonic acid | C3HEN203S | CID 274561 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. Synthesis and antidepressant properties of novel 2-substituted 4,5-dihydro-1H-imidazole
derivatives - PubMed [pubmed.ncbi.nim.nih.gov]

e 4. Design and synthesis of novel imidazoline derivatives with potent antihyperglycemic
activity in a rat model of type 2 diabetes - PubMed [pubmed.ncbi.nim.nih.gov]

» 5. Synthesis and biological evaluation of imidazoline derivatives as potential CNS and CVS
agents - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. ["4,5-dihydro-1H-imidazole-2-sulfonic acid" molecular
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[https://www.benchchem.com/product/b1347617#4-5-dihydro-1h-imidazole-2-sulfonic-acid-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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